Cas no 123714-91-0 (Olean-12-en-28-oicacid, 3-[[2-O-[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-galactopyranosyl]-b-D-glucopyranosyl]oxy]-2,23-dihydroxy-,28-(O-b-D-glucopyranosyl-(1(R)3)-O-6-deoxy-a-L-mannopyranosyl-(1(R)2)-a-L-arabinopyranosyl) ester, intramol. 6''(3)(R)4''(28)-ester, (2b,3b,4a)-)

• Product Name: Olean-12-en-28-oicacid, 3-[[2-O-[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-galactopyranosyl]-b-D-glucopyranosyl]oxy]-2,23-dihydroxy-,28-(O-b-D-glucopyranosyl-(1(R)3)-O-6-deoxy-a-L-mannopyranosyl-(1(R)2)-a-L-arabinopyranosyl) ester, intramol. 6''(3)(R)4''(28)-ester, (2b,3b,4a)-
• CAS No: 123714-91-0
• MF: C₆₅H₁₀₂O₃₁
• MW: 1379.48680448532
• CID: 189341
• Update Time: 2024-03-01

Olean-12-en-28-oicacid, 3-[[2-O-[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-galactopyranosyl]-b-D-glucopyranosyl]oxy]-2,23-dihydroxy-,28-(O-b-D-glucopyranosyl-(1(R)3)-O-6-deoxy-a-L-mannopyranosyl-(1(R)2)-a-L-arabinopyranosyl) ester, intramol. 6''(3)(R)4''(28)-ester, (2b,3b,4a)- Chemical and Physical Properties

Names and Identifiers

• LobatosideE
• Olean-12-en-28-oicacid, 3-[[2-O-[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-galactopyranosyl]-b-D-glucopyranosyl]oxy]-
• 2)-a-L-arabinopyranosyl) ester, intramol. 6''(3)&reg
• 3)-O-6-deoxy-a-L-mannopyranosyl-(1&reg
• 4''(28)-ester, (2b,3b,4a)-
• Olean-12-en-28-oicacid, 3-[[2-O-[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-galactopyranosyl]-b-D-glucopyranosyl]oxy]-2,23-dihydroxy-,28-(O-b-D-glucopyranosyl-(1&reg
• Olean-12-en-28-oicacid, 3-[[2-O-[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-galactopyranosyl]-b-D-glucopyranosyl]oxy]-2,23-dihydroxy-,28-(O-b-D-glucopyranosyl-(1(R)3)-O-6-deoxy-a-L-mannopyranosyl-(1(R)2)-a-L-arabinopyranosyl) ester, intramol. 6''(3)(R)4''(28)-ester, (2b,3b,4a)-

• Inchi： 1S/C65H102O31/c1-26-48-49(92-53-45(80)42(77)39(74)31(21-66)88-53)47(82)55(87-26)93-50-38(73)30(70)23-86-56(50)96-58(83)65-15-13-59(2,3)17-28(65)27-9-10-35-61(5)18-29(69)52(62(6,25-68)34(61)11-12-64(35,8)63(27,7)14-16-65)95-57-51(44(79)40(75)32(22-67)89-57)94-54-46(81)43(78)41(76)33(90-54)24-85-36(71)19-60(4,84)20-37(72)91-48/h9,26,28-35,38-57,66-70,73-82,84H,10-25H2,1-8H3
• InChI Key： KWELEGZHIBQWTP-UHFFFAOYSA-N
• SMILES： O=C1OC2OCC(O)C(O)C2OC2OC(C)C(OC(CC(CC(OCC3C(O)C(O)C(O)C(O3)OC3C(C(O)C(CO)OC3OC3C(O)CC4(C(C3(C)CO)CCC3(C4CC=C4C3(C)CCC31CCC(C)(C)CC34)C)C)O)=O)(O)C)=O)C(OC1C(C(O)C(O)C(CO)O1)O)C2O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids